1-(5-Ethyl-1-benzofuran-2-yl)ethan-1-one

• IUPAC Name: 1-(5-ethyl-1-benzofuran-2-yl)ethanone
• InChI: InChI=1S/C12H12O2/c1-3-9-4-5-11-10(6-9)7-12(14-11)8(2)13/h4-7H,3H2,1-2H3
• InChI Key: ZTQLIWJTNUYYNC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=C2)C(=O)C
• Molecular Formula: C12H12O2
• DSSTOX Substance ID: DTXSID60651794
• Molecular Weight: 188.22 g/mol
• CAS No.: 106989-39-3

Description

“1-(5-Ethyl-1-benzofuran-2-yl)ethan-1-one” is a chemical compound with the CAS Number: 106989-39-3. It has a molecular weight of 188.23 and its IUPAC name is 1-(5-ethyl-1-benzofuran-2-yl)ethanone. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C12H12O2/c1-3-9-4-5-11-10(6-9)7-12(14-11)8(2)13/h4-7H,3H2,1-2H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical and Chemical Properties Analysis

“this compound” is a liquid.

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302, H312, and H332, indicating that it may be harmful if swallowed, in contact with skin, or if inhaled. Precautionary statements include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.

Mechanism of Action

Target of Action

Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with a variety of cellular targets, potentially including enzymes, receptors, and other proteins involved in these pathways.

Mode of Action

It has been found that certain benzofuran derivatives exhibit pro-oxidative effects and increase reactive oxygen species in cancer cells . This suggests that 1-(5-Ethyl-1-benzofuran-2-yl)ethan-1-one might interact with its targets in a way that disrupts cellular redox balance, leading to oxidative stress and potential cell death.

Result of Action

Certain benzofuran derivatives have been shown to induce apoptosis in cancer cells . This suggests that this compound may also have pro-apoptotic effects, potentially contributing to its anti-tumor activity.

Biochemical Analysis

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 1-(5-Ethyl-1-benzofuran-2-yl)ethan-1-one change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that it maintains its activity over extended periods, making it a stable compound for in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it exhibits beneficial effects such as anti-inflammatory and anti-cancer properties. At higher doses, it may cause toxic or adverse effects. The threshold effects and toxicity levels are essential considerations for its potential therapeutic applications .

Metabolic Pathways

This compound is involved in specific metabolic pathways, interacting with various enzymes and cofactors These interactions can affect metabolic flux and metabolite levels

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions influence its localization and accumulation in different cellular compartments. Understanding its transport mechanisms is crucial for optimizing its therapeutic potential .

Subcellular Localization

The subcellular localization of this compound affects its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. These factors play a significant role in determining its biological effects and therapeutic applications .